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Compound of Interest

Compound Name: PF-00835231

CAS No.: 870153-29-0

Cat. No.: B3182513

Get Quote

A comprehensive guide for the proper handling and disposal of the antiviral compound PF-
00835231, ensuring laboratory safety and regulatory compliance.

For researchers and scientists engaged in drug development, the proper management and

disposal of investigational compounds like PF-00835231, a potent 3CLpro inhibitor, is a critical

component of laboratory safety protocols.[1][2] Adherence to established guidelines not only

mitigates risks to personnel and the environment but also ensures compliance with federal,

state, and local regulations.[3] In the absence of a specific Safety Data Sheet (SDS) for PF-
00835231, a conservative approach treating it as a potent, hazardous chemical waste is

recommended.[1][4]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle PF-00835231 with

appropriate personal protective equipment (PPE). Given its nature as a potent pharmaceutical

compound, standard laboratory practices should be supplemented with enhanced precautions.

This includes wearing a lab coat, safety glasses, and gloves. For handling the solid powder
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form, a ventilated enclosure or fume hood should be utilized to prevent inhalation of airborne

particles.

Step-by-Step Disposal Protocol
The disposal of PF-00835231, whether in solid form or in solution, should follow a structured

plan that encompasses identification, segregation, and proper containment.

Waste Identification and Classification: All materials contaminated with PF-00835231,

including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and

PPE, must be classified as hazardous chemical waste.

Segregation: PF-00835231 waste should be segregated from other laboratory waste streams

such as regular trash, biological waste, or radioactive waste. It is crucial to avoid mixing

incompatible chemicals.

Containment and Labeling:

Solid Waste: Collect solid PF-00835231 waste and contaminated materials in a

designated, leak-proof hazardous waste container that is compatible with the chemical.

Liquid Waste: Solutions containing PF-00835231 should be collected in a separate,

sealed, and compatible container. Containers should not be filled beyond 90% capacity to

allow for expansion.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "PF-00835231," and a description of the contents (e.g., "solid

waste," "DMSO solution"). The date of accumulation should also be included.

Storage: Store hazardous waste containers in a designated Satellite Accumulation Area

(SAA) within the laboratory. This area should be away from general traffic and have

secondary containment to capture any potential leaks. Ensure that incompatible wastes are

stored separately.

Disposal of Empty Containers:
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Containers that held PF-00835231 should be triple-rinsed with a suitable solvent, such as

ethanol or DMSO, in which the compound is soluble.

The first rinsate must be collected and disposed of as hazardous waste. For highly potent

or toxic compounds, it is best practice to collect all three rinses as hazardous waste.

After thorough rinsing and air-drying, deface the original label, and the container may then

be disposed of as regular laboratory glass or plastic waste.

Arranging for Professional Disposal: Once the waste container is full, or if it has been in

storage for an extended period (typically not exceeding one year for partially filled containers

in an SAA), arrange for pickup by your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal service.

Quantitative Data Summary
The following table summarizes key chemical properties of PF-00835231 relevant to its

handling and disposal.

Property Value Citation

Appearance Solid Powder

Molecular Weight 472.53 g/mol

Solubility in DMSO 95 mg/mL (201.05 mM)

Solubility in Ethanol 95 mg/mL (201.05 mM)

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for the proper disposal of PF-00835231
and the decision-making process for handling contaminated materials.
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PF-00835231 Waste Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for proper disposal of PF-00835231 waste.
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Decision Tree for Contaminated Item Disposal

Item Contaminated
with PF-00835231?

Is it an empty
reagent container?

Yes

Dispose as
Hazardous Waste

No (e.g., PPE, labware)

Triple rinse with
appropriate solvent

Yes

Collect rinsate as
Hazardous Waste

Deface label & dispose
as regular lab waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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